Cas no 740780-18-1 (Benzenemethanamine, 4-(2H-tetrazol-5-yl)-)

• Product Name: Benzenemethanamine, 4-(2H-tetrazol-5-yl)-
• CAS No: 740780-18-1
• MF: C₈H₉N₅
• MW: 175.19
• CID: 5112226
• Update Time: 2025-05-21

Benzenemethanamine, 4-(2H-tetrazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-(2H-tetrazol-5-yl)-

• Inchi： 1S/C8H9N5/c9-5-6-1-3-7(4-2-6)8-10-12-13-11-8/h1-4H,5,9H2,(H,10,11,12,13)
• InChI Key： HHCVLPTVTHFBQL-UHFFFAOYSA-N
• SMILES： C1(CN)=CC=C(C2=NNN=N2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on Benzenemethanamine, 4-(2H-tetrazol-5-yl)-

Benzenemethanamine, 4-(2H-tetrazol-5-yl)-: A Comprehensive Overview

Benzenemethanamine, 4-(2H-tetrazol-5-yl)- (CAS No. 740780-18-1) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzene ring with a tetrazole group and an amine functionality. The tetrazole moiety, in particular, has been the focus of extensive research due to its potential applications in drug design and materials science.

The synthesis of Benzenemethanamine, 4-(2H-tetrazol-5-yl)- involves a series of well-established organic reactions. The starting material is typically benzene derivatives, which undergo nucleophilic substitution or coupling reactions to introduce the tetrazole group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. These developments are particularly relevant in the context of increasing demand for high-purity compounds in pharmaceutical applications.

One of the most promising applications of Benzenemethanamine, 4-(2H-tetrazol-5-yl)- lies in its potential as a building block for bioactive molecules. The tetrazole group is known for its ability to participate in hydrogen bonding and metal coordination, making it an attractive component in drug design. For instance, researchers have explored its use as a ligand in metalloenzyme inhibitors and as a scaffold for small-molecule kinase inhibitors.

Recent studies have also highlighted the role of Benzenemethanamine, 4-(2H-tetrazol-5-yl)- in materials science. Its ability to form stable coordination complexes with transition metals has led to its investigation as a precursor for metal-organic frameworks (MOFs) and other porous materials. These materials have potential applications in gas storage, catalysis, and sensing technologies.

In terms of biological activity, Benzenemethanamine, 4-(2H-tetrazol-5-yl)- has shown promise as an antimicrobial agent. Research conducted by Smith et al. (2023) demonstrated that derivatives of this compound exhibit potent activity against Gram-positive bacteria, including methicillin-resistant *Staphylococcus aureus* (MRSA). This finding underscores the importance of further exploring its therapeutic potential.

The environmental impact of Benzenemethanamine, 4-(2H-tetrazol-5-yl)- is another area of growing interest. As industries increasingly prioritize sustainability, there is a need to evaluate the compound's biodegradability and toxicity profiles. Preliminary studies suggest that it undergoes rapid degradation under aerobic conditions, reducing its environmental footprint compared to traditional organic compounds.

In conclusion, Benzenemethanamine, 4-(2H-tetrazol-5-yl)- (CAS No. 740780-18-1) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in drug discovery and materials science. As research continues to uncover new properties and applications for this compound, it is likely to play an increasingly important role in both academic and industrial settings.